Olivetolic Acid
Olivetolic Acid
Olivetolic acid is a member of the class of benzoic acids that is salicylic acid in which the hydrogens ortho- and para- to the carboxy group are replaced by a pentyl and a hydroxy group, respectively. It has a role as a metabolite. It is a monocarboxylic acid, a member of benzoic acids, a member of resorcinols and a polyketide. It derives from an olivetol. It is a conjugate acid of an olivetolate.
Brand Name:
Vulcanchem
CAS No.:
491-72-5
VCID:
VC0130428
InChI:
InChI=1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16)
SMILES:
CCCCCC1=C(C(=CC(=C1)O)O)C(=O)O
Molecular Formula:
C12H16O4
Molecular Weight:
224.25 g/mol
Olivetolic Acid
CAS No.: 491-72-5
Reference Standards
VCID: VC0130428
Molecular Formula: C12H16O4
Molecular Weight: 224.25 g/mol
| CAS No. | 491-72-5 |
|---|---|
| Product Name | Olivetolic Acid |
| Molecular Formula | C12H16O4 |
| Molecular Weight | 224.25 g/mol |
| IUPAC Name | 2,4-dihydroxy-6-pentylbenzoic acid |
| Standard InChI | InChI=1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16) |
| Standard InChIKey | SXFKFRRXJUJGSS-UHFFFAOYSA-N |
| SMILES | CCCCCC1=C(C(=CC(=C1)O)O)C(=O)O |
| Canonical SMILES | CCCCCC1=C(C(=CC(=C1)O)O)C(=O)O |
| Description | Olivetolic acid is a member of the class of benzoic acids that is salicylic acid in which the hydrogens ortho- and para- to the carboxy group are replaced by a pentyl and a hydroxy group, respectively. It has a role as a metabolite. It is a monocarboxylic acid, a member of benzoic acids, a member of resorcinols and a polyketide. It derives from an olivetol. It is a conjugate acid of an olivetolate. |
| Synonyms | 6-Pentyl-β-resorcylic Acid; 2,4-Dihydroxy-6-pentylbenzoic Acid; Allazetolcarboxylic Acid; Olivetolcarboxylic Acid |
| PubChem Compound | 2826719 |
| Last Modified | Nov 11 2021 |
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